Cas no 214907-24-1 (trans-2-(4-Fluorophenyl)vinylboronic Acid)

• Product name: trans-2-(4-Fluorophenyl)vinylboronic Acid
• CAS No: 214907-24-1
• MF: C₈H₈BFO₂
• MW: 165.957325935364
• MDL: MFCD02093725
• CID: 66911
• PubChem ID: 24874056

trans-2-(4-Fluorophenyl)vinylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Fluorostyryl)boronic acid
• TRANS-2-(4-FLUOROPHENYL)VINYLBORONIC ACID
• [(E)-2-(4-fluorophenyl)ethenyl]boronic acid
• [2-(4-fluorophenyl)ethenyl]-boronic acid
• 2-(4-fluorophenylvinylboronic acid)
• RARECHEM AL BA 0046
• TRANS-2-(4-FLUOROPHENYL)VINYLBORONIC ACI
• trans-(4-fluorophenyl)vinyl boronic acid
• 214907-24-1
• J-014103
• (E)-(4-Fluorostyryl)boronicacid
• 460748-43-0
• (E)-(4-Fluorostyryl)boronic acid
• [(1E)-2-(4-fluorophenyl)ethenyl]boronic acid
• GBNJRIQSFJFDII-AATRIKPKSA-N
• trans-2(-4-Fluoro-phenyl)-vinyl boronic acid
• EN300-7383743
• DS-2124
• CHEMBL2315706
• [(E)-2-(4-fluorophenyl)vinyl]boronic acid
• Trans-2-(4-fluorophenyl)vinylboronicacid
• CS-W006222
• A22922
• trans-2-(4-Fluorophenyl)vinylboronic acid, 95%
• 4-Fluorostyrylboronic Acid
• AKOS015894006
• W18836
• SCHEMBL386500
• J-524987
• trans-2-(4-fluorophenyl)vinyl boronic acid
• (E)-4-fluorostyrylboronic acid
• MFCD02093725
• trans-2-(4-Fluorophenyl)vinylboronic Acid

• MDL： MFCD02093725
• Inchi： InChI=1S/C8H8BFO2/c10-8-3-1-7(2-4-8)5-6-9(11)12/h1-6,11-12H
• InChI Key： GBNJRIQSFJFDII-AATRIKPKSA-N
• SMILES： C1=C(C=CC(=C1)F)C=CB(O)O

Computed Properties

• Exact Mass: 166.06000
• Monoisotopic Mass: 166.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Solids.
• Density: 1.228
• Melting Point: 182-186 °C (lit.)
• Boiling Point: 313.9°Cat760mmHg
• Flash Point: 143.6°C
• Refractive Index: 1.565
• PSA: 40.46000
• LogP: 0.85090
• Solubility: Not determined.

trans-2-(4-Fluorophenyl)vinylboronic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

trans-2-(4-Fluorophenyl)vinylboronic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on trans-2-(4-Fluorophenyl)vinylboronic Acid

Comprehensive Overview of trans-2-(4-Fluorophenyl)vinylboronic Acid (CAS No. 214907-24-1): Properties, Applications, and Innovations

trans-2-(4-Fluorophenyl)vinylboronic Acid (CAS No. 214907-24-1) is a highly versatile boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its fluorophenyl and vinylboronic acid functional groups, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its unique structure enables the formation of carbon-carbon bonds, making it indispensable for developing drug candidates, OLED materials, and advanced polymers.

The growing demand for trans-2-(4-Fluorophenyl)vinylboronic Acid is driven by its role in targeted drug discovery, particularly in oncology and neurology. Researchers are increasingly leveraging its boronate ester chemistry to design protease inhibitors and bioconjugation probes. Recent studies highlight its potential in PET imaging and theranostic applications, aligning with the trend toward personalized medicine. Additionally, its stability under physiological conditions makes it a preferred choice for click chemistry and bioorthogonal reactions.

From a materials science perspective, this compound contributes to breakthroughs in flexible electronics and energy storage. Its conjugated π-system enhances charge transport in organic semiconductors, while its fluorine moiety improves thermal stability. Innovations in MOF synthesis and covalent organic frameworks (COFs) further underscore its utility. As industries prioritize green chemistry, the compound’s compatibility with water-tolerant reactions and catalytic recycling methods positions it as a sustainable alternative.

Quality control of CAS 214907-24-1 involves rigorous HPLC purification and NMR validation to ensure >98% purity, addressing concerns about batch-to-batch consistency. Storage recommendations typically include argon-protected environments at -20°C to prevent boronic acid dehydration. Suppliers now offer custom synthesis and bulk-scale production options to meet diverse R&D needs, reflecting its commercial viability.

Emerging discussions in scientific forums focus on optimizing solvent-free reactions and microwave-assisted synthesis for this compound, reducing environmental impact. Patent analyses reveal its inclusion in next-gen antiviral agents and photocatalysts, signaling expanding IP landscapes. For researchers exploring structure-activity relationships (SAR), computational tools like DFT calculations provide valuable insights into its electronic properties.

In summary, trans-2-(4-Fluorophenyl)vinylboronic Acid exemplifies the convergence of medicinal chemistry and advanced materials. Its adaptability across disciplines—from bioconjugation to optoelectronics—ensures its relevance in cutting-edge innovations. As synthetic methodologies evolve, this compound will likely play a pivotal role in addressing global challenges in healthcare and sustainable technology.